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Compound of Interest

Compound Name: C.I. Acid Blue 252

CAS No.: 12269-83-9

Cat. No.: B1171859

Get Quote

Abstract & Chemical Basis
C.I. Acid Blue 252 is a synthetic anionic dye used primarily for the coloration of protein fibers

(wool, silk) and synthetic polyamides (Nylon 6, Nylon 6,6). Unlike low-molecular-weight

"leveling" acid dyes, Acid Blue 252 falls into the category of Milling or Weak Acid dyes

(indicated by its high C.I. number). These dyes are characterized by larger molecular

structures, higher substantivity, and superior wet fastness properties, but they exhibit lower

migration capabilities.

Consequently, the application of Acid Blue 252 requires precise control over pH, temperature

ramp rates, and auxiliary selection to prevent "strike" issues (uneven dyeing) while ensuring

complete bath exhaustion.

Mechanistic Action
The dyeing mechanism relies on the formation of ionic bonds (salt linkages) between the

anionic sulfonate groups (
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) of the dye and the cationic amine sites (

) of the fiber.[1]

Polyamide (Nylon): The dye binds to terminal amino groups. As the pH drops, the fiber

becomes more cationic, increasing the dye strike rate.

Wool: The dye interacts with protonated amino groups in the keratin structure. Due to the

dye's large size, Van der Waals forces and hydrogen bonding also play a significant role in

fixation, contributing to its high fastness.

Mechanistic Workflow (DOT Visualization)
The following diagram illustrates the chemical pathway and critical control points for Acid Blue

252 fixation.
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Figure 1: Mechanistic pathway of Acid Blue 252 fixation on amphoteric fibers.

Critical Process Parameters
To achieve reproducible results with Acid Blue 252, the following parameters must be strictly

controlled.

pH Control (The "Switch")
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For Milling/Weak Acid dyes like Acid Blue 252, a strongly acidic bath (pH < 4.0) causes rapid,

uneven exhaustion. A weakly acidic pH (4.5 – 5.5) is required to moderate the strike rate.

Parameter Optimal Range Mechanistic Impact

pH 4.5 – 5.5

Controls the density of cationic

sites (

). Lower pH = Faster Strike.

Buffer Ammonium Acetate
Maintains stable pH

throughout the heating cycle.

Acid Donor Acetic Acid (30%)
Provides controlled

protonation.

Temperature & Ramp Rate
Polyamide fibers have a glass transition temperature (

) around 40-50°C. Dye uptake accelerates significantly above 70°C.

Critical Phase: The temperature ramp between 60°C and 90°C must be slow (1.0 –

1.5°C/min) to allow the large dye molecules to migrate before permanent fixation occurs.

Experimental Protocol: High-Fastness Dyeing
This protocol is designed for Nylon 6,6 or Wool substrates using C.I. Acid Blue 252.

Materials & Reagents[2]
Substrate: Scoured and bleached Nylon 6,6 fabric or Wool yarn.

Dye: C.I.[2][3][4][5][6][7][8] Acid Blue 252 (1.0% - 3.0% on weight of goods [owg]).

Leveling Agent: Fatty amine polyglycol ether (1.0 g/L) – Crucial for preventing tipping.

Buffer: Ammonium Acetate (2.0 g/L).

pH Regulator: Acetic Acid (30%) to adjust pH to 5.0.
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Water: Softened water (< 50 ppm CaCO3).

Step-by-Step Workflow
Step 1: Bath Preparation

Fill the dyeing vessel at 40°C.

Add Ammonium Acetate (2.0 g/L) and Leveling Agent (1.0 g/L).

Circulate for 5 minutes.

Adjust pH to 5.0 ± 0.2 using Acetic Acid. Check with a calibrated pH meter.

Step 2: Dye Addition

Dissolve C.I. Acid Blue 252 in hot water (80°C) separately.

Add dissolved dye to the main bath through a sieve (to prevent undissolved particles).

Run for 10 minutes at 40°C to allow surface adsorption equilibrium.

Step 3: Dyeing Cycle (The Ramp)

Ramp 1: Heat from 40°C to 70°C at 2.0°C/min.

Ramp 2 (Critical): Heat from 70°C to 98°C (boil) at 1.0°C/min. Slowing down here prevents

unevenness.

Hold: Maintain at 98°C for 45–60 minutes.

Note: For Nylon 6, a max temp of 96°C is sufficient. For Wool, 98-100°C is required.

Step 4: Cooling & Wash-Off

Cool slowly to 70°C (max 3°C/min) to prevent thermal shock (creasing).

Drain and rinse with warm water (50°C).
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Soaping: Treat with 1.0 g/L non-ionic detergent at 60°C for 15 mins to remove unfixed

surface dye.

Final cold rinse and dry.

Process Visualization (DOT)
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Figure 2: Temperature profile and process steps for Acid Blue 252 application.
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Validation & Quality Control
Every experimental batch must be validated against ISO standards to ensure "Trustworthiness"

of the protocol.

Exhaustion Check
Method: Measure the absorbance of the residual dye bath at

(approx. 600-620 nm for blue dyes) using a UV-Vis Spectrophotometer.

Target: >95% exhaustion. If exhaustion is low, check if pH was too high (>6.0) or time was

too short.

Fastness Testing (ISO Standards)
Test Standard

Requirement (Scale
1-5)

Notes

Wash Fastness ISO 105-C06 ≥ 4 Essential for apparel.

Light Fastness ISO 105-B02 ≥ 5-6 (Scale 1-8)

Acid Blue 252

generally exhibits

good light fastness.

Rubbing (Wet) ISO 105-X12 ≥ 3-4
Indicates success of

the "Soaping" step.

Troubleshooting Guide
Issue 1: Uneven Dyeing (Barriness)

Cause: Rapid strike due to low pH or fast heating.

Solution: Increase the concentration of the Leveling Agent or start at a higher pH (6.0) and

dose acid slowly during the boil (pH sliding method).

Issue 2: Poor Exhaustion

Cause: pH too high (insufficient protonation of fiber).
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Solution: Add small amounts of dilute acetic acid at the end of the boiling phase to drop pH

to 4.5.

Issue 3: Precipitation in Bath

Cause: Water hardness or incompatibility with cationic auxiliaries.

Solution: Ensure water hardness is <50ppm. Never mix anionic Acid Blue 252 with cationic

retarders in the same tank without an anti-precipitant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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